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The Stuttering Severity Instrument-Fourth Edition (SSI-4) is a widely utilized, norm-referenced
assessment for quantifying the severity of stuttering in both children and adults.[1][2][3] This
guide provides a detailed comparison of the core components of the SSI-4, drawing on
available research to inform researchers, scientists, and drug development professionals about
the instrument's structure and psychometric properties. While direct factor analysis studies of
the SSI-4 are not prevalent in the reviewed literature, this analysis synthesizes data on the
instrument's key components and their reliability.

The SSI-4 assesses stuttering severity across four primary behavioral areas: frequency,
duration, physical concomitants, and the naturalness of speech.[1][2][4] The total score, which
indicates the overall severity of stuttering, is derived from the sum of scores for frequency,
duration, and physical concomitants.[2]

Component Analysis and Data Presentation

The SSI-4 is designed to measure distinct aspects of stuttering behavior. The following table
summarizes the contribution of each core component to the overall assessment of stuttering
severity.
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Component Description Scoring
The percentage of syllables
stuttered in a speech sample.
[3][4] This is calculated by Expressed as a percentage
Frequency dividing the number of and then converted to a scale
stuttered syllables by the total score.[5]
number of syllables and
multiplying by 100.[2]
The average length of the
Duration three longest stuttering events,  Timed and converted to a

measured to the nearest tenth
of a second.[4][5]

scale score.[5]

Physical Concomitants

The presence and severity of
distracting secondary
behaviors that accompany
stuttering. These can include
facial grimaces, head
movements, and movements

of the extremities.[4]

Rated on a scale based on the

degree of distractibility.[5]

Naturalness of Speech

The degree to which the
individual's speech sounds
"typical" compared to speakers
of the same age and gender.
[3] This is a more recent
addition to the SSI series.[5]

Rated on a scale, but not
included in the total severity

score.[2]

Experimental Protocols

The reliability and validity of the SSI-4 and its components have been evaluated in several

studies. The primary methodologies employed in these studies are detailed below.

Reliability Studies:

o Objective: To assess the consistency of the SSI-4 scores over time (intrajudge reliability) and

across different raters (interjudge reliability).[6][7]
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o Methodology: Typically, a group of trained judges or graduate students in speech-language
pathology are recruited to score video recordings of individuals who stutter.[6][7][8] To
assess intrajudge reliability, the same raters score the same videos at two different time
points, often with a few weeks' interval.[6][7][8] For interjudge reliability, the scores from
different raters for the same videos are compared.[6][7] Statistical measures such as
intraclass correlation coefficients are commonly used to analyze the data.[6][7]

Validity Studies:

o Objective: To determine if the SSI-4 and its subscales measure what they are intended to
measure.

o Methodology: The validity of a translated version of the SSI-4 was assessed using Pearson
correlation coefficients to compare its results with established measures.[6][7]

Quantitative Data Summary

The following table presents a summary of findings on the reliability of the SSI-4 components
from a study on an Arabic translation of the instrument.

Finding for School-Aged

Reliability Type Component
y P E Children & Adults
) o ] Less than 80% agreement.[6]
Interjudge Reliability All items of the scale 7]
. o ) Higher than 80% agreement.
Intrajudge Reliability All items of the scale

[6]7]

These findings suggest that while individual raters are consistent in their scoring over time,
there can be variability between different raters.[6][7] Another study examining the standard
English version of the SSI-4 also found that the instrument produced better intra-rater and
inter-rater agreement compared to a global severity rating scale, though neither reached an
acceptable level of inter-rater agreement of 80%.[9]

Visualization of SSI-4 Components
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The following diagram illustrates the relationship between the core components of the SSI-4
and the calculation of the total stuttering severity score.

Additional Assessment

Naturalness of Speech

Core Components

Physical Concomitants
(distracting movements)

Severity Score

Duration Total Stuttering
(average of 3 longest events) Severity Score

Frequency
(% syllables stuttered)

Click to download full resolution via product page
Caption: Relationship of SSI-4 components to the total severity score.

In conclusion, the SSI-4 is a multidimensional tool that assesses stuttering severity through its
core components of Frequency, Duration, and Physical Concomitants. While research on the
factor structure of the instrument is limited, studies on its reliability indicate good intrajudge
consistency, though interjudge agreement can be more variable. The inclusion of a Naturalness
rating provides a more holistic view of an individual's speech, although it does not contribute to
the total severity score. For researchers and clinicians, it is important to consider these
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psychometric properties when using the SSI-4 for assessment and to ensure rigorous training
for raters to improve interjudge reliability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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